![molecular formula C13H14N4O2S B297347 4,4'-(2-Thienylmethylene)bis(3-methyl-1H-pyrazole-5-ol)](/img/structure/B297347.png)
4,4'-(2-Thienylmethylene)bis(3-methyl-1H-pyrazole-5-ol)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4,4'-(2-Thienylmethylene)bis(3-methyl-1H-pyrazole-5-ol), also known as TMBP, is a synthetic compound that has gained significant attention in the scientific community due to its potential use in various applications. TMBP is a pyrazoline derivative that has been synthesized through a multi-step process involving the reaction of thiosemicarbazide with 2-acetylthiophene, followed by the reaction with hydrazine hydrate and finally, with methyl vinyl ketone.
Mechanism of Action
4,4'-(2-Thienylmethylene)bis(3-methyl-1H-pyrazole-5-ol) has been shown to selectively inhibit the activity of COX-2 by binding to the active site of the enzyme. This binding prevents the conversion of arachidonic acid to prostaglandins, which are involved in inflammation and pain. 4,4'-(2-Thienylmethylene)bis(3-methyl-1H-pyrazole-5-ol) has also been shown to induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway.
Biochemical and Physiological Effects:
4,4'-(2-Thienylmethylene)bis(3-methyl-1H-pyrazole-5-ol) has been shown to have anti-inflammatory and analgesic effects in animal models of inflammation and pain. 4,4'-(2-Thienylmethylene)bis(3-methyl-1H-pyrazole-5-ol) has also been shown to have anticancer activity in vitro and in vivo by inducing apoptosis in cancer cells. 4,4'-(2-Thienylmethylene)bis(3-methyl-1H-pyrazole-5-ol) has been shown to have low toxicity in animal models, making it a potential candidate for further development as a therapeutic agent.
Advantages and Limitations for Lab Experiments
4,4'-(2-Thienylmethylene)bis(3-methyl-1H-pyrazole-5-ol) has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. 4,4'-(2-Thienylmethylene)bis(3-methyl-1H-pyrazole-5-ol) has been shown to have low toxicity in animal models, making it a safe candidate for further development as a therapeutic agent. However, 4,4'-(2-Thienylmethylene)bis(3-methyl-1H-pyrazole-5-ol) has some limitations in lab experiments. It has low solubility in water, which can make it difficult to work with in aqueous solutions. 4,4'-(2-Thienylmethylene)bis(3-methyl-1H-pyrazole-5-ol) also has a short half-life in vivo, which can limit its effectiveness as a therapeutic agent.
Future Directions
There are several potential future directions for research on 4,4'-(2-Thienylmethylene)bis(3-methyl-1H-pyrazole-5-ol). One area of research could be the development of 4,4'-(2-Thienylmethylene)bis(3-methyl-1H-pyrazole-5-ol) derivatives with improved solubility and pharmacokinetic properties. Another area of research could be the investigation of 4,4'-(2-Thienylmethylene)bis(3-methyl-1H-pyrazole-5-ol) as a potential therapeutic agent for the treatment of inflammatory diseases and cancer. Additionally, further research could be conducted to elucidate the molecular mechanisms underlying the anticancer and anti-inflammatory effects of 4,4'-(2-Thienylmethylene)bis(3-methyl-1H-pyrazole-5-ol).
Synthesis Methods
The synthesis of 4,4'-(2-Thienylmethylene)bis(3-methyl-1H-pyrazole-5-ol) involves the reaction of thiosemicarbazide with 2-acetylthiophene in the presence of ethanol and concentrated hydrochloric acid. The resulting product is then reacted with hydrazine hydrate to form 2-(2-thienyl)hydrazono-3-methyl-1H-pyrazol-5(4H)-one. Finally, the reaction of 2-(2-thienyl)hydrazono-3-methyl-1H-pyrazol-5(4H)-one with methyl vinyl ketone in the presence of sodium hydroxide yields 4,4'-(2-Thienylmethylene)bis(3-methyl-1H-pyrazole-5-ol).
Scientific Research Applications
4,4'-(2-Thienylmethylene)bis(3-methyl-1H-pyrazole-5-ol) has been extensively studied for its potential use as a biological and chemical probe due to its unique chemical structure and properties. 4,4'-(2-Thienylmethylene)bis(3-methyl-1H-pyrazole-5-ol) has been shown to selectively inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins that play a role in inflammation and pain. 4,4'-(2-Thienylmethylene)bis(3-methyl-1H-pyrazole-5-ol) has also been shown to have potential anticancer activity by inducing apoptosis in cancer cells.
Properties
Molecular Formula |
C13H14N4O2S |
---|---|
Molecular Weight |
290.34 g/mol |
IUPAC Name |
5-methyl-4-[(3-methyl-5-oxo-1,2-dihydropyrazol-4-yl)-thiophen-2-ylmethyl]-1,2-dihydropyrazol-3-one |
InChI |
InChI=1S/C13H14N4O2S/c1-6-9(12(18)16-14-6)11(8-4-3-5-20-8)10-7(2)15-17-13(10)19/h3-5,11H,1-2H3,(H2,14,16,18)(H2,15,17,19) |
InChI Key |
SPJJRNQSPPKUHI-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=O)NN1)C(C2=CC=CS2)C3=C(NNC3=O)C |
Canonical SMILES |
CC1=C(C(=O)NN1)C(C2=CC=CS2)C3=C(NNC3=O)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.